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This document provides detailed application notes and protocols for the surface modification of
gold nanoparticles (AuNPs) with bis-hydroxyl-terminated polyethylene glycol with a degree of
polymerization of 20 (HO-PEG20-OH). This modification enhances the biocompatibility and
stability of AUNPs, making them suitable for a wide range of biomedical applications, including
drug delivery, bioimaging, and diagnostics.

Introduction

Gold nanoparticles possess unique optical and electronic properties that make them attractive
for various biomedical applications. However, bare AUNPs are prone to aggregation in
physiological environments and can be rapidly cleared by the reticuloendothelial system (RES).
Surface modification with polyethylene glycol (PEG), a process known as PEGylation, is a
widely adopted strategy to overcome these limitations.[1][2] PEGylation creates a hydrophilic
protective layer around the AUNPs, which sterically hinders protein adsorption and reduces
non-specific interactions with cells, thereby prolonging their circulation time in the bloodstream.

[3]14]
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This protocol focuses on the use of HO-PEG20-OH, a bifunctional PEG derivative with hydroxyl
groups at both termini. The hydroxyl groups can serve as attachment points for various
targeting ligands, therapeutic agents, or imaging probes, enabling the development of
multifunctional nanopatrticle systems.

Quantitative Data Summary

The efficiency of PEGylation and the resulting properties of the modified AUNPs are influenced
by factors such as the size of the AUNP core, the molecular weight of the PEG, and the grafting
density. The following tables summarize key quantitative data from literature regarding the
characterization of PEGylated AuNPs.

Table 1: Effect of PEG Molecular Weight on Grafting Density on 15 nm AuNPs

PEG Molecular Weight ( Grafting Density (PEG
. Reference

g/mol ) chains/nm?)

2,100 3.93 [5]

5,100 1.57 [5]

10,800 0.80 [5]

21,100 0.45 [5]

51,400 0.31 [5]

Table 2: Characterization of Gold Nanoparticles Before and After PEGylation

| Parameter | Citrate-capped AuNPs | PEGylated AuNPs | Reference | | :--- | :--- | :--- | | Core
Diameter (TEM) | ~20 nm | ~20 nm |[6] | | Hydrodynamic Diameter (DLS) | ~25 nm | ~35-45 nm
[[2][6] | | Zeta Potential | ~-30 mV | ~ -5 to -15 mV |[2] | | Surface Plasmon Resonance (Amax) |
~520 nm | ~522-525 nm |[6] |

Experimental Protocols

This section provides detailed step-by-step protocols for the synthesis of citrate-stabilized
AuNPs and their subsequent surface modification with HO-PEG20-OH.
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Synthesis of Citrate-Stabilized Gold Nanoparticles
(Turkevich Method)

This protocol describes the synthesis of ~20 nm AuNPs by the citrate reduction method.[7][8][9]

Materials:

Tetrachloroauric(lll) acid trihnydrate (HAuCla-3H20)

Trisodium citrate dihydrate (NasCsHs07:2H20)

Ultrapure water (18.2 MQ-cm)

All glassware must be thoroughly cleaned with aqua regia (3:1 HCI:HNOs) and rinsed with
ultrapure water.

Procedure:

Prepare a 1 mM HAuCIa solution by dissolving the appropriate amount of HAuCls-3H20 in
ultrapure water.

Prepare a 38.8 mM trisodium citrate solution by dissolving the appropriate amount of
trisodium citrate dihydrate in ultrapure water.

In a clean round-bottom flask equipped with a condenser, bring 100 mL of the 1 mM HAuCla
solution to a vigorous boil with constant stirring.

To the boiling solution, rapidly inject 10 mL of the 38.8 mM trisodium citrate solution.

The color of the solution will change from pale yellow to blue-gray and finally to a stable ruby
red, indicating the formation of AUNPSs.

Continue boiling and stirring for an additional 15-20 minutes.

Allow the solution to cool to room temperature.

Store the citrate-stabilized AUNP solution at 4°C.
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Surface Modification with HO-PEG20-OH

This protocol details the ligand exchange process to replace the citrate capping agent with HO-
PEG20-OH. A thiol-terminated version of the PEG (HS-PEG20-OH) is often used to form a
stable Au-S bond. If starting with HO-PEG20-OH, it first needs to be functionalized with a thiol
group. For the purpose of this protocol, we will assume the use of a commercially available or
synthesized HS-PEG20-OH.

Materials:

Citrate-stabilized AuNP solution (from section 3.1)
HS-(CH2CH20)20-OH (Thiolated PEG diol)
Ultrapure water

Phosphate-buffered saline (PBS)

Procedure:

To 10 mL of the citrate-stabilized AUNP solution, add HS-PEG20-OH to a final concentration
of 10 uM. The optimal concentration may need to be determined empirically.

Gently stir the solution at room temperature for 24 hours to allow for complete ligand
exchange.

To remove excess, unbound PEG, centrifuge the solution at a speed sufficient to pellet the
AuNPs (e.g., 12,000 x g for 30 minutes). The exact parameters will depend on the
nanoparticle size.

Carefully remove the supernatant and resuspend the nanopatrticle pellet in ultrapure water or
PBS.

Repeat the centrifugation and resuspension steps two more times to ensure complete
removal of free PEG.

After the final wash, resuspend the PEGylated AuNPs in the desired buffer for storage or
further use.
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Characterization of PEGylated Gold Nanoparticles

3.3.1. UV-Vis Spectroscopy

e Purpose: To confirm the formation and stability of AuUNPs and to monitor changes in the
surface plasmon resonance (SPR) peak after PEGylation.

e Procedure: Acquire the UV-Vis spectrum of the AuNP solution from 400 to 700 nm. A
characteristic SPR peak for ~20 nm spherical AUNPs should be observed around 520 nm.[6]
A slight red-shift of 2-5 nm after PEGylation indicates a change in the local refractive index at
the nanopatrticle surface, confirming the presence of the PEG layer.[6]

3.3.2. Dynamic Light Scattering (DLS)
e Purpose: To measure the hydrodynamic diameter and size distribution of the nanoparticles.

e Procedure: Disperse the AUNP solution in an appropriate solvent and measure the
hydrodynamic diameter using a DLS instrument. An increase in the hydrodynamic diameter
after PEGylation confirms the presence of the PEG coating.

3.3.3. Transmission Electron Microscopy (TEM)
e Purpose: To visualize the size, shape, and monodispersity of the AUNP core.

e Procedure: Deposit a drop of the AuNP solution onto a TEM grid and allow it to dry. Image
the nanopatrticles using a transmission electron microscope.

3.3.4. Thermogravimetric Analysis (TGA)
e Purpose: To quantify the amount of PEG grafted onto the AUNP surface.[10]

e Procedure: A dried sample of the PEGylated AuNPs is heated under an inert atmosphere,
and the weight loss corresponding to the decomposition of the organic PEG layer is
measured. This allows for the calculation of the grafting density.[5][10]

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps in the synthesis and surface modification of gold
nanoparticles with HO-PEG20-OH.
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Caption: Experimental workflow for the synthesis and surface modification of AUNPs.

Cellular Uptake of PEGylated Gold Nanoparticles

PEGylated gold nanoparticles are primarily internalized by cells through endocytosis. The
specific pathway can vary depending on the cell type and the nanopatrticle properties. The
diagram below illustrates the general mechanism of clathrin-mediated endocytosis, a common

pathway for nanoparticle uptake.[11][12]
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Caption: Clathrin-mediated endocytosis of PEGylated AUNPs.
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Another relevant pathway for the endocytosis of certain nanoparticles is caveolae-mediated
endocytosis. This pathway involves flask-shaped invaginations of the plasma membrane called
caveolae.[13][14]
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Caption: Caveolae-mediated endocytosis of PEGylated AuNPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.mbi.nus.edu.sg/mbinfo/what-is-caveolar-endocytosis-2/
https://www.mbi.nus.edu.sg/mbinfo/what-is-caveolar-endocytosis-2/
https://www.mdpi.com/2673-4532/4/2/20
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.1001832
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.1001832
https://www.researchgate.net/publication/273324276_Quantitative_analysis_of_PEG-functionalized_colloidal_gold_nanoparticles_using_charged_aerosol_detection
https://pubs.rsc.org/en/content/articlelanding/2013/ra/c3ra22739a
https://pubs.rsc.org/en/content/articlelanding/2013/ra/c3ra22739a
https://pubs.acs.org/doi/10.1021/acsomega.3c10050
https://education.mrsec.wisc.edu/citrate-synthesis-of-gold-nanoparticles/
https://education.mrsec.wisc.edu/citrate-synthesis-of-gold-nanoparticles/
https://www.researchgate.net/publication/363433329_Gold_nanoparticle_synthesis_v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC4987575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4987575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538977/
https://pubs.acs.org/doi/abs/10.1021/acs.jpcb.4c05025
https://pubs.rsc.org/en/content/articlehtml/2021/cs/d0cs01127d
https://pubs.rsc.org/en/content/articlehtml/2021/cs/d0cs01127d
https://geneglobe.qiagen.com/us/knowledge/pathways/caveolar-mediated-endocytosis-signaling
https://pmc.ncbi.nlm.nih.gov/articles/PMC4496137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4496137/
https://www.benchchem.com/product/b15541847/docs#surface-modification-of-gold-nanoparticles-with-ho-peg20-oh-application-notes-and-protocols
https://www.benchchem.com/product/b15541847/docs#surface-modification-of-gold-nanoparticles-with-ho-peg20-oh-application-notes-and-protocols
https://www.benchchem.com/product/b15541847/docs#surface-modification-of-gold-nanoparticles-with-ho-peg20-oh-application-notes-and-protocols
https://www.benchchem.com/product/b15541847/docs#surface-modification-of-gold-nanoparticles-with-ho-peg20-oh-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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